Cas no 13881-14-6 (Benzenebutanal, b-methyl-)

Benzenebutanal, b-methyl- structure
Benzenebutanal, b-methyl- structure
Product Name:Benzenebutanal, b-methyl-
CAS No:13881-14-6
MF:C11H14O
MW:162.228263378143
CID:189834
PubChem ID:117169
Update Time:2025-04-19

Benzenebutanal, b-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanal, b-methyl-
    • 3-methyl-4-phenylbutanal
    • 3-methyl-4-phenylbutyraldehyde
    • UNII-T30W53T452
    • 13881-14-6
    • 3-methyl-4-phenyl-butyraldehyde
    • BUTYRALDEHYDE, 3-METHYL-4-PHENYL-
    • BENZENEBUTANAL, .BETA.-METHYL-
    • EINECS 237-647-5
    • Q27289600
    • DTXSID50930222
    • SCHEMBL7354997
    • NS00052716
    • T30W53T452
    • .BETA.-METHYLBENZENEBUTANAL
    • Inchi: 1S/C11H14O/c1-10(7-8-12)9-11-5-3-2-4-6-11/h2-6,8,10H,7,9H2,1H3
    • InChI Key: GNQAZNILNLQRJV-UHFFFAOYSA-N
    • SMILES: O=CCC(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 162.104
  • Monoisotopic Mass: 162.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 0.957
  • Boiling Point: 254.2°Cat760mmHg
  • Flash Point: 118.8°C
  • Refractive Index: 1.5

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